Cas no 3975-63-1 (2-chloro-4-(dimethylamino)benzoic acid)

• Product Name: 2-chloro-4-(dimethylamino)benzoic acid
• CAS No: 3975-63-1
• Molecular Formula: C₉H₁₀ClNO₂
• Molecular Weight: 199.634201526642
• CID: 4788676
• PubChem ID: 45157039

2-chloro-4-(dimethylamino)benzoic acid Properties

Names and Identifiers

• 2-Chloro-4-dimethylamino-benzoic acid
• 2-chloro-4-(dimethylamino)benzoic acid
• 2-Chloro-4-dimethylaminobenzoic acid
• 2-chloro-4-(dimethylamino)benzoicacid
• CS-0452201
• SCHEMBL17142873
• 3975-63-1
• FS-2209
• DB-409432
• AKOS012243491

• MDL： MFCD06203353
• InChIKey： ZDUUBBRIAMRINP-UHFFFAOYSA-N
• Inchi： 1S/C9H10ClNO2/c1-11(2)6-3-4-7(9(12)13)8(10)5-6/h3-5H,1-2H3,(H,12,13)
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 199.0400063g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.0400063g/mol
• Heavy Atom Count: 13
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives